![molecular formula C12H9BrN2S B5880294 6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole](/img/structure/B5880294.png)
6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole
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Overview
Description
6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole is a chemical compound that has been extensively studied for its potential use in scientific research. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. This compound has been found to have a variety of interesting properties that make it useful for studying different biological processes.
Mechanism of Action
The mechanism of action of 6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole is not fully understood. However, it has been found to interact with different biological targets, including DNA and proteins. This interaction can result in the inhibition of different cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been found to induce apoptosis, which is a process of programmed cell death. It has also been found to inhibit angiogenesis, which is the process of new blood vessel formation. Additionally, it has been found to have anti-inflammatory effects, which makes it useful for studying different inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole in lab experiments is that it has a variety of interesting properties that make it useful for studying different biological processes. Additionally, it is relatively easy to synthesize, which makes it readily available for use in different experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole. One direction is to further investigate its mechanism of action, which can help to better understand its potential uses in different biological processes. Another direction is to explore its potential use in the development of new cancer treatments, as well as treatments for other diseases such as bacterial and fungal infections. Additionally, future research could focus on the development of new synthesis methods for this compound, which can help to improve its availability for use in different experiments.
Synthesis Methods
The synthesis of 6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole can be achieved through a variety of methods. One common method involves the reaction of 2-bromoaniline with 2-methylthioimidazole in the presence of a suitable catalyst. This reaction results in the formation of the desired compound in good yields.
Scientific Research Applications
6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole has been extensively studied for its potential use in scientific research. It has been found to have a variety of interesting properties that make it useful for studying different biological processes. For example, it has been found to have anticancer activity, which makes it a potential candidate for the development of new cancer treatments. It has also been found to have antimicrobial activity, which makes it useful for studying different bacterial and fungal infections.
properties
IUPAC Name |
6-(2-bromophenyl)-2-methylimidazo[2,1-b][1,3]thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrN2S/c1-8-6-15-7-11(14-12(15)16-8)9-4-2-3-5-10(9)13/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZMMIFHXFKEUJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2S1)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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